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Compound of Interest

4-Methylcyclohexanecarboxylic
Compound Name: o
aci

Cat. No.: B149586

This guide provides a comprehensive technical overview of 4-methylcyclohexanecarboxylic
acid, a pivotal cyclic carboxylic acid in synthetic chemistry. We will delve into the distinct
properties of its geometric isomers, detail robust synthesis protocols, and explore its
applications, particularly for researchers and professionals in drug development and materials
science. This document is structured to provide not just data, but a foundational understanding
of the causality behind the chemical protocols and applications discussed.

Core Chemical Identity and Isomerism

4-Methylcyclohexanecarboxylic acid (CsH1402) is a derivative of cyclohexane containing a
methyl group and a carboxylic acid group at the 1 and 4 positions of the ring.[1] Its molecular
weight is 142.20 g/mol .[1][2] The non-planar nature of the cyclohexane ring gives rise to
geometric isomerism, resulting in two distinct stereoisomers: cis and trans. This isomerism is
the defining feature of this compound, as the spatial orientation of the methyl and carboxyl
groups significantly influences its physical properties and chemical reactivity.

 trans-4-Methylcyclohexanecarboxylic acid (CAS: 13064-83-0): The methyl and carboxylic
acid groups are on opposite sides of the cyclohexane ring's plane.[1] This configuration
allows for more efficient crystal packing, typically resulting in a higher melting point.
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 cis-4-Methylcyclohexanecarboxylic acid (CAS: 934-67-8): Both functional groups are on
the same side of the ring's plane.[1]

e Mixture of isomers (CAS: 4331-54-8): Commercially available products are often a mixture of
both cis and trans isomers.[1][3][4]

The specific isomer used is critical for applications like liquid crystal synthesis or as a
pharmaceutical intermediate, where precise molecular geometry is paramount.

Physicochemical Properties: A Comparative
Analysis

The differentiation in spatial arrangement between the cis and trans isomers leads to
measurable differences in their physical properties. The trans isomer is typically a white
crystalline solid, whereas the cis isomer has a much lower melting point, and commercial
mixtures may present as a colorless liquid or oil.[1][3]
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Property trans Isomer cis Isomer cisltrans Mixture

CAS Number 13064-83-0[2] 934-67-8[1][5] 4331-54-8[1][3][6]
White crystalline N/A (Low melting o

Appearance ) ] Colorless liquid/oil[3]
solid[1][2] solid)

Molecular Formula CsH1402[2] CsH1402[5] CsH1402[3][6]

Molecular Weight 142.20 g/mol [2] 142.20 g/mol [5] 142.20 g/mol [6]
Melting Point 109-111 °C[2][7] 29-29.5 °CJ[8] ~110 °C (Varies)[6][9]
- ] 139°C @ 20 134-136 °C @ 15
Boiling Point 245-247.5 °C[2][7]
mmHg[8] mmHg[6]
_ 1.005 g/mL @ 25
Density 1.025 g/cm3[2][7] N/A
°C[6]
4.92+0.10 (Predicted)
pKa 4.89 @ 25 °C[2] N/A 6]
B ) Soluble in Chloroform,
Solubility Soluble in Methanol[2] N/A

DMSO, Methanol[6]

Synthesis and Purification: A Validated Protocol

The most common and industrially scalable method for synthesizing 4-

methylcyclohexanecarboxylic acid is the catalytic hydrogenation of p-toluic acid (4-

methylbenzoic acid). This process reduces the aromatic ring to a cyclohexane ring, producing a

mixture of the cis and trans isomers.[1][6]

Logical Workflow for Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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